Cas no 15294-81-2 (4,5-Dibromo-1H-1,2,3-triazole)

4,5-Dibromo-1H-1,2,3-triazole is a brominated heterocyclic compound featuring a triazole core with bromine substituents at the 4 and 5 positions. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of more complex triazole derivatives. Its bromine atoms enable facile functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, enhancing its utility in pharmaceutical and agrochemical research. The compound’s stability under standard conditions ensures ease of handling, while its defined molecular architecture supports precise modifications for targeted applications. It is commonly employed in the development of bioactive molecules and functional materials.
4,5-Dibromo-1H-1,2,3-triazole structure
4,5-Dibromo-1H-1,2,3-triazole structure
Product Name:4,5-Dibromo-1H-1,2,3-triazole
CAS No:15294-81-2
MF:C2HBr2N3
MW:226.857437849045
MDL:MFCD08062401
CID:139474
PubChem ID:312397
Update Time:2025-05-20

4,5-Dibromo-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dibromo-1H-1,2,3-triazole
    • 1H-1,2,3-triazole, 4,5-dibromo-
    • 4,5-dibromo-2H-1,2,3-triazole
    • 4,5-dibromo-2H-triazole
    • 1H-1,2,3-triazole,4,5-dibromo
    • 4,5-Dibrom-1H-[1,2,3]triazol
    • 4,5-dibromo-1,2,3-triazole
    • 4,5-dibromo-1H-[1,2,3]triazole
    • 4,5-dibromo-1H-triazole
    • v-Triazole,4,5-dibroMo-(8CI)
    • GUQUYKTWVBJKFL-UHFFFAOYSA-N
    • C2HBr2N3
    • dibromo triazole
    • NSC222414
    • PubChem21877
    • KSC496O8H
    • BCP21795
    • 1281AB
    • VZ27549
    • RP27679
    • 4,5-Dibromo-2H-1,2,3-triazole;1H-1,2,3-Triazole, 4,5-dibromo-
    • SY024522
    • AKOS005174467
    • MFCD08062401
    • SCHEMBL11025201
    • A3359
    • AC-22338
    • FT-0603762
    • CS-W004184
    • J-514070
    • AM807560
    • NSC-222414
    • D5205
    • 22300-52-3
    • SCHEMBL1412440
    • EN300-111458
    • O11125
    • DTXSID60310096
    • BB 0259477
    • F2167-3922
    • FT-0744705
    • dibromotriazole
    • 15294-81-2
    • AKOS016000881
    • MFCD19440717
    • DS-0533
    • DB-024828
    • ALBB-013893
    • DTXCID70261222
    • MDL: MFCD08062401
    • Inchi: 1S/C2HBr2N3/c3-1-2(4)6-7-5-1/h(H,5,6,7)
    • InChI Key: GUQUYKTWVBJKFL-UHFFFAOYSA-N
    • SMILES: BrC1C(=NNN=1)Br

Computed Properties

  • Exact Mass: 224.85400
  • Monoisotopic Mass: 224.854
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 60
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: Gray white solid
  • Density: 2.18 g/cm
  • Melting Point: 35-36 ºC
  • Boiling Point: 347.5°C at 760 mmHg
  • Flash Point: 163.9 °C
  • Refractive Index: 1.667
  • PSA: 41.57000
  • LogP: 1.32970

4,5-Dibromo-1H-1,2,3-triazole Security Information

4,5-Dibromo-1H-1,2,3-triazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dibromo-1H-1,2,3-triazole Pricemore >>

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4,5-Dibromo-1H-1,2,3-triazole Related Literature

  • 1. Azoles. Part 13. Synthesis and bromine → lithium exchange reactions of some 1-substituted 4,5-dibromo-1H-1,2,3-triazoles and 2-substituted 4,5-dibromo-2H-1,2,3-triazoles
    Brian Iddon,Martin Nicholas J. Chem. Soc. Perkin Trans. 1 1996 1341

Additional information on 4,5-Dibromo-1H-1,2,3-triazole

4,5-Dibromo-1H-1,2,3-Triazole: A Comprehensive Overview

4,5-Dibromo-1H-1,2,3-triazole, also known by its CAS number CAS No. 15294-81-2, is a heterocyclic organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are five-membered aromatic rings containing three nitrogen atoms. The presence of two bromine atoms at the 4 and 5 positions of the triazole ring imparts unique chemical properties to this molecule. Recent advancements in synthetic chemistry have further enhanced our understanding of its potential applications and structural characteristics.

The synthesis of 4,5-dibromo-1H-1,2,3-triazole typically involves multi-step processes that leverage the reactivity of azides and alkynes under specific conditions. One notable method is the click chemistry approach using copper-catalyzed azide–alkyne cycloaddition (CuAAC), which has been extensively studied for its efficiency and selectivity. Researchers have optimized reaction conditions to achieve high yields and purity levels of this compound. The bromination step is often carried out using N-bromosuccinimide (NBS) or other brominating agents under controlled conditions to ensure regioselectivity.

4,5-Dibromo-1H-1,2,3-triazole exhibits interesting physical and chemical properties that make it suitable for various applications. Its high thermal stability and resistance to oxidation make it a promising candidate for use in high-performance materials. Recent studies have explored its potential as a building block in supramolecular chemistry and as a ligand in metal coordination complexes. For instance, its ability to form hydrogen bonds with other molecules has been exploited in the design of self-assembled monolayers and stimuli-responsive materials.

In terms of biological applications, 4,5-dibromo-1H-1,2,3-triazole has shown moderate antimicrobial activity against certain bacterial strains. This property has led researchers to investigate its potential as an additive in biomedical materials or as a precursor for more complex bioactive compounds. Furthermore, its role as a catalyst in organic reactions has been explored in recent years. The compound's ability to facilitate enantioselective reactions under mild conditions has opened new avenues for asymmetric synthesis.

The structural versatility of CAS No. 15294-81-2 allows for further functionalization to tailor its properties for specific applications. For example, substitution reactions at the bromine positions can introduce other functional groups such as hydroxyl or amino groups without disrupting the aromaticity of the triazole ring. These derivatives have been studied for their potential use in drug delivery systems and as sensors for environmental monitoring.

From an environmental standpoint, the biodegradability and toxicity profile of 4,5-dibromo-1H-1,2,3-triazole are critical considerations for its large-scale application. Recent eco-toxicological studies have indicated that while the compound exhibits low acute toxicity towards aquatic organisms under standard test conditions, long-term exposure effects require further investigation. These findings underscore the importance of sustainable practices in its production and disposal.

In conclusion, 4,5-dibromo-1H-1,2,3-triazole, with its unique chemical properties and diverse applications across multiple disciplines remains a subject of intense research interest. As new synthetic methods emerge and our understanding of its behavior at molecular levels deepens,
this compound is poised to play an increasingly important role in advancing both fundamental and applied sciences.

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